1-Amino-3-methylcyclohexanecarboxylic acid
Overview
Description
1-Amino-3-methylcyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis
1-Amino-3-methylcyclohexanecarboxylic acid has been explored in asymmetric synthesis processes. For instance, the asymmetric Strecker synthesis has been used to prepare variants of this compound, providing insight into the steric control of such syntheses (Volk & Frahm, 1996).
Peptide Conformation Studies
The compound plays a role in studying peptide conformations. Amino equatorial effects of six-membered ring α,α-disubstituted α-amino acids like this compound are significant in understanding peptide structures such as 3_10 and α-helices, providing valuable insights into peptide chemistry (Hirata et al., 2015).
Conformationally Restricted Analogs
This compound has been utilized in the design and synthesis of conformationally restricted analogs, which are important in medicinal chemistry for mimicking specific molecular conformations. Such analogs have been evaluated for their pharmacological properties, contributing to the development of new medicinal compounds (Bunch et al., 2003).
Membrane Transport Systems
Research has also focused on the synthesis of isomeric amino acids related to this compound for studying membrane transport systems. These studies contribute to understanding how such amino acids interact with cellular transport mechanisms (Christensen et al., 1983).
Drug Discovery Building Blocks
The compound serves as a promising building block in drug discovery due to its unique conformational properties. Its fluorinated analogs, for instance, have been synthesized to explore their potential in drug development, given their modified conformation, lipophilicity, and fluorescent properties (Mykhailiuk et al., 2013).
Structural Characterization in Derivatives and Peptides
This compound and its derivatives have been structurally characterized in various forms, including peptides. These studies are crucial for understanding the molecular structure and potential applications in synthetic chemistry (Valle et al., 1988).
Safety and Hazards
Properties
IUPAC Name |
1-amino-3-methylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-6-3-2-4-8(9,5-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSBXWGZZLXIRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10388644 |
Source
|
| Record name | 1-Amino-3-methylcyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55550-84-0 |
Source
|
| Record name | 1-Amino-3-methylcyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
